(±)-Davapamil

• CAS No.: 102268-75-7
• Molecular Formula: C9H5NO2

Description

(±)-Verapamil hydrochloride is a racemic mixture of the R- and S-enantiomers of verapamil, a phenylalkylamine-class calcium channel blocker (CCB) widely used in managing hypertension, angina, and arrhythmias . It inhibits L-type calcium channels in vascular smooth muscle and cardiac cells, reducing intracellular calcium influx and thereby decreasing vascular resistance and myocardial oxygen demand. The racemic form exhibits a complex pharmacokinetic profile due to stereoselective metabolism, with the S-enantiomer demonstrating greater potency in blocking calcium channels . The compound is characterized by high purity (≥99% by titration), a melting point of 142°C, and solubility in polar solvents like methanol and ethanol . Its molecular formula is C₂₇H₃₈N₂O₄·HCl, and it is administered in immediate-release (IR) and extended-release (ER) formulations to optimize therapeutic efficacy .

Comparison with Similar Compounds

Comparative Pharmacokinetics: Racemic Mixture vs. Enantiomers

The pharmacokinetics of (±)-verapamil are influenced by enantioselective metabolism. Studies using enantioselective physiologically based pharmacokinetic (PBPK) models reveal significant differences in plasma concentrations and clearance between the R- and S-enantiomers (Table 1) . The S-enantiomer exhibits a 2-fold higher AUC_last and C_max compared to the R-enantiomer due to slower hepatic clearance mediated by CYP3A4 and CYP2C enzymes. This stereoselectivity impacts dosing strategies, as the racemic mixture requires careful titration to balance efficacy (primarily from the S-enantiomer) and adverse effects (e.g., constipation, hypotension).

Table 1: Enantiomer-Specific Pharmacokinetic Parameters

Parameter	S-Enantiomer	R-Enantiomer
Cmax (µg/L)	45.2	22.6
AUClast (µg·h/L)	320	160
Half-life (h)	6.8	4.2

Data derived from enantioselective PBPK modeling .

Bioavailability and Formulation Comparisons

Bioavailability varies significantly across formulations. Immediate-release (IR) tablets achieve peak plasma concentrations within 1–2 hours but suffer from low absolute bioavailability (10–20%) due to extensive first-pass metabolism . In contrast, extended-release (ER) formulations (e.g., USP 40-compliant tablets) prolong absorption, reducing dosing frequency and improving patient compliance. ER tablets exhibit a bioavailability of 35–40% and maintain therapeutic plasma levels for 24 hours . A comparative study of two IR formulations reported bioequivalence (90% CI: 85–115%) in AUC and C_max, underscoring the importance of pharmacopeial standards in ensuring consistency .

Table 2: Formulation-Specific Bioavailability

Formulation	Bioavailability (%)	Tmax (h)	Half-life (h)
IR Tablet	10–20	1–2	4–8
ER Tablet (USP 40)	35–40	6–8	6–12

Data compiled from pharmacokinetic studies .

Analytical Methodologies and Pharmacopeial Standards

Modern USP monographs for verapamil emphasize advanced analytical techniques to ensure quality. Revisions to USP 40 include orthogonal identification methods (e.g., UV spectrum matching) and updated dissolution criteria to standardize ER tablet performance . High-performance liquid chromatography (HPLC) with validated protocols remains the gold standard for quantifying verapamil plasma concentrations, achieving <10% inter-day variability . Impurity profiling, guided by ICH Q1A(R2) stability guidelines, ensures that degradation products (e.g., norverapamil) remain below 0.3% thresholds .